Cas no 16179-97-8 (2-(Pyridin-2-yl)acetic acid hydrochloride)

• Product Name: 2-(Pyridin-2-yl)acetic acid hydrochloride
• CAS No: 16179-97-8
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• MDL: MFCD00012812
• CID: 50357
• PubChem ID: 87575183
• Update Time: 2025-10-29

2-(Pyridin-2-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-2-yl)acetic acid hydrochloride
• 2-Pyridineacetic acid hydrochloride
• 2-carboxymethylpyridinium chloride
• 2-Pyridine Acetic Acid HCl
• 2-Pyridylacetic acid hydrochloride
• 2-Pyridylacetic Acid
• 2-pyridin-2-ylacetic acid hydrogen chloride
• 2-Pyridylacetic
• 2-PYRIDYLACETIC ACID HCL
• 2-pyridylacetic acid hydrochlorid
• pyrid-2-ylacetic acid hydrochloride
• pyridin-2-yl-acetic acid hydrochloride
• pyridin-2-yleacetic acid hydrochlorid
• PYRIDYLACETIC ACID HYDROCHLORIDE
• 2'-Pyridylacetic Acid Hydrochloride
• pyridin-2-ylacetic acid hydrochloride
• 16179-97-8
• 2-pyridinylacetic acid hydrochloride
• EN300-34537
• EINECS 240-316-8
• AMY10193
• 7YM2824V24
• 2-Pyridylacetic acid, HCl
• CS-W017541
• SCHEMBL334937
• HY-W016825
• DTXSID70884874
• 58197-06-1
• 2-pyridinyl-acetic acid hydrochloride
• Z234895189
• 2-pyridin-2-ylacetic acid;hydrochloride
• NSC-83227
• TS-02390
• UNII-7YM2824V24
• 2-pyridyl-acetic acid hydrochloride
• SY003293
• 2-Pyridineacetic acid, hydrochloride (1:1)
• 2-(2-pyridyl)acetic acid hydrochloride
• 2-Pyridylacetic acid hydrochloride, 99%
• 2-(Pyridin-2-Yl)AceticAcidHydrochloride
• FT-0613399
• 2-Pyridylacetic acid hydrochloide
• MFCD00012812
• SB52233
• BCP25440
• A3590
• P1076
• AKOS009084667
• 2-Pyridineacetic Acid HCl
• NSC83227
• AC-2897
• NSC 83227
• Q-100735
• (pyridin-2-yl)acetic acid hydrochloride
• 2-Pyridineacetic acid, hydrochloride
• MQVISALTZUNQSK-UHFFFAOYSA-N
• W-107970
• 2-Pyridylacetic acid hydrochloride,99%
• DB-021523
• MRNWGZIWHQZCDS-UHFFFAOYSA-N
• DTXCID201024295

• MDL： MFCD00012812
• Inchi： 1S/C7H7NO2.ClH/c9-7(10)5-6-3-1-2-4-8-6;/h1-4H,5H2,(H,9,10);1H
• InChI Key： MQVISALTZUNQSK-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1C=CC=CN=1)=O
• BRN： 3696607

Computed Properties

• Exact Mass: 173.02400
• Monoisotopic Mass: 173.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 50.2A^2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 135 °C (dec.) (lit.)
• Boiling Point: 303.8 °C at 760 mmHg
• Flash Point: 120.8℃
• Water Partition Coefficient: It is soluble in water.
• Stability/Shelf Life: Hygroscopic
• PSA: 50.19000
• LogP: 1.51070
• Sensitiveness: Hygroscopic
• Solubility: Not determined

2-(Pyridin-2-yl)acetic acid hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：Y
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-(Pyridin-2-yl)acetic acid hydrochloride

Comprehensive Overview of 2-(Pyridin-2-yl)acetic acid hydrochloride (CAS No. 16179-97-8)

2-(Pyridin-2-yl)acetic acid hydrochloride (CAS No. 16179-97-8) is a versatile organic compound widely used in pharmaceutical research, agrochemical development, and material science. Its unique structure, featuring a pyridine ring coupled with an acetic acid moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industries frequently search for "2-(Pyridin-2-yl)acetic acid hydrochloride synthesis" or "CAS 16179-97-8 applications," reflecting its growing relevance in drug discovery and specialty chemicals.

The compound’s hydrochloride salt form enhances its solubility, a critical factor for bioavailability studies in medicinal chemistry. Recent trends highlight its role in designing metal-organic frameworks (MOFs) and ligands for catalysis, aligning with the surge in green chemistry initiatives. Queries like "pyridine derivatives in drug design" or "acetic acid analogs for catalysis" underscore its interdisciplinary appeal. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity, a topic often explored in "CAS 16179-97-8 characterization methods" searches.

In pharmaceuticals, 2-(Pyridin-2-yl)acetic acid hydrochloride serves as a precursor for neurologically active compounds, addressing the rising demand for treatments targeting neurodegenerative diseases. Its chelating properties also make it a candidate for developing antioxidant agents, resonating with health-conscious audiences searching for "pyridine-based antioxidants." Additionally, its use in peptide modification attracts attention in proteomics research, as seen in queries like "modifying peptides with acetic acid derivatives."

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In conclusion, 2-(Pyridin-2-yl)acetic acid hydrochloride (CAS No. 16179-97-8) exemplifies the intersection of chemistry and innovation. Whether in answering "how to purify pyridine-acetic acid hybrids" or exploring "new uses for heterocyclic carboxylates," its multifaceted applications continue to inspire scientific and industrial advancements. This aligns with global priorities like sustainable development and precision medicine, ensuring its relevance for years to come.